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Compound of Interest

Compound Name:
5-Chloro-2-methoxy-3-

methylaniline

CAS No.: 1760-73-2

Cat. No.: B3187825

Get Quote

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a

dynamic system of validated, mechanistic safeguards. When handling complex organic building

blocks like 5-Chloro-2-methoxy-3-methylaniline (CAS 1760-73-2), understanding the

causality behind the hazard is the only way to design an effective safety protocol.

This compound is a highly reactive aniline derivative critical to advanced drug development and

organic synthesis. However, its utility is matched by its acute toxicity. This guide provides

researchers and drug development professionals with the causal reasoning behind required

Personal Protective Equipment (PPE) and a self-validating operational workflow to ensure

absolute safety.

Chemical Identity & Quantitative Hazard
Assessment
Before selecting PPE, we must quantify the threat. 5-Chloro-2-methoxy-3-methylaniline is an

acute toxicant across all primary exposure routes (oral, dermal, and inhalation) and a severe

irritant.
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Table 1: Chemical Profile & Hazard Data

Property / Hazard Value / Description Operational Implication

CAS Number 1760-73-2
Unique identifier for SDS

cross-referencing.

Molecular Weight 171.62 g/mol

Low molecular weight

facilitates rapid biological

absorption.

H302 / H312 / H332
Harmful if swallowed, in

contact with skin, or if inhaled.

Requires total systemic barrier

protection (respiratory +

dermal).

H315 / H319 / H335
Causes skin/eye irritation; May

cause respiratory irritation.

Mandates strict mucosal

membrane protection.

The Causality of Toxicity: Why Standard PPE Fails
The most critical error a researcher can make is treating 5-Chloro-2-methoxy-3-methylaniline
like a standard organic solid. As an aniline derivative, this compound possesses a specific,

insidious mechanism of toxicity: Methemoglobinemia.

If the compound breaches your PPE and contacts your skin or respiratory tract, it is rapidly

absorbed into the bloodstream. Once systemic, it oxidizes the ferrous iron (Fe²⁺) in your red

blood cells to ferric iron (Fe³⁺), forming methemoglobin. This altered protein cannot bind or

transport oxygen, leading to cellular hypoxia, [1], dizziness, and potentially fatal cardiovascular

collapse.

The Glove Permeation Fallacy: Standard disposable nitrile gloves (0.1 mm thickness) offer a

false sense of security. Aniline derivatives act as aggressive solvents against standard nitrile,

permeating the barrier in under 10 minutes. Therefore, barrier selection must be dictated by

quantitative permeation kinetics, not laboratory convenience.

Mandatory PPE Specifications
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To counter the specific permeation kinetics of aniline derivatives, your PPE must act as an

impenetrable, chemically inert shield.

Table 2: PPE Permeation Kinetics & Specifications

Protection Zone
Required Material
Specification

Permeation Time
Scientific
Justification

Hands (Primary)

Butyl Rubber (0.5

mm) or Fluoro-carbon

rubber (FKM, 0.4 mm)

> 480 minutes [2].

Hands (Splash) Nitrile (0.1 mm) < 10 minutes

Unsuitable for

prolonged contact.

Use only as an inner

layer under Butyl

gloves.

Eyes/Face
ANSI Z87.1 Goggles

& Face Shield
N/A

Protects mucosal

membranes from

vapor condensation

and micro-splashes.

Respiratory
NIOSH-certified

OV/P100 Respirator
N/A

Filters organic vapors

and toxic particulates

if fume hood

containment is

breached.

Body

Flame-resistant lab

coat & Chemical

Apron

N/A

Prevents dust

accumulation on

standard woven

fabrics which can lead

to delayed dermal

exposure.

Self-Validating Operational Workflow
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Trust in a protocol is built through self-validation. You must prove the system is safe before the

chemical container is ever opened. Below is the step-by-step methodology for preparing a

standard solution of 5-Chloro-2-methoxy-3-methylaniline for downstream synthesis.

Step-by-Step Methodology: Chemical Transfer &
Dissolution

Pre-Operation Validation: Turn on the fume hood and physically verify the face velocity

monitor reads between 80–120 feet per minute (fpm). Causality: Velocities below 80 fpm fail

to capture heavy vapors, while velocities above 120 fpm create turbulent eddies that blow

toxic dust back into the operator's breathing zone [3].

PPE Integrity Check: Don your inner nitrile gloves. Inspect your outer Butyl rubber gloves for

pinhole leaks using the inflation method (trap air inside and squeeze to check for deflation).

Don the lab coat, apron, and goggles.

Static Mitigation: Aniline derivative powders can carry static charges, causing them to "jump"

and contaminate the workspace. Wipe the exterior of the chemical bottle and the analytical

balance with an anti-static cloth.

Weighing: Place an anti-static weigh boat on the balance inside the fume hood. Tare the

balance. Carefully transfer the solid using a grounded, stainless-steel spatula.

Dissolution & Containment: Transfer the pre-weighed solid into a round-bottom flask. Slowly

add your reaction solvent (e.g., dichloromethane). Immediately seal the flask with a rubber

septum.

Inert Purge: Purge the flask's headspace with inert gas (Nitrogen or Argon). Causality: This

prevents the auto-oxidation of the amine group, which can generate highly reactive and toxic

degradation byproducts.
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1. Fume Hood Validation
(Face Velocity: 80-120 fpm)

2. Don Advanced PPE
(Butyl Gloves, Goggles, Apron)

 Velocity Verified

3. Chemical Transfer
(Anti-static tools, Fume Hood)

 PPE Inspected

4. Reaction Setup
(Closed System / Inert Gas)

 Reagents Loaded

5. Decontamination
(Solvent Wash -> Soap/Water)

 Operation Complete

6. Waste Disposal
(Segregated Toxic Waste)

 Collect Washings
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Figure 1: Self-validating operational workflow for handling 5-Chloro-2-methoxy-3-
methylaniline.

Emergency Response & Decontamination
Because aniline derivatives act rapidly, emergency response must be immediate and

rehearsed.

Dermal Exposure: Do not simply wipe the skin. Immediately remove contaminated clothing.

Flush the affected area under a safety shower for a minimum of 15 minutes using copious

amounts of water and mild soap. Do not use organic solvents to wash the skin, as this will

drastically accelerate dermal absorption. Seek immediate medical attention and inform

responders of the risk of methemoglobinemia.

Inhalation: Move the victim to fresh air immediately. If the victim is cyanotic (blue

lips/fingernails), administer 100% supplemental oxygen if trained to do so, and call

emergency services.

Spill Clean-up: Treat all spills of this compound as a major hazard. Evacuate the immediate

area. Wearing full PPE (including a respirator), cover the solid spill with damp, inert

absorbent pads to prevent dust aerosolization. Carefully scoop the material into a sealable,

compatible secondary container.

Waste Disposal Plan
5-Chloro-2-methoxy-3-methylaniline waste must never be mixed with general organic waste

streams.

Segregation: Collect all unreacted solid, contaminated solvents, and first-rinse washings into

a dedicated, chemically compatible container (e.g., high-density polyethylene).

Labeling: Label the container explicitly as "Hazardous Waste: Acute Toxicant / Aniline

Derivative (CAS 1760-73-2)". Include the skull-and-crossbones GHS pictogram.

Storage: Store the waste container in a leak-proof secondary containment bin, kept below

eye level in a designated, ventilated hazardous waste accumulation area [3] until pickup by

certified environmental health and safety (EH&S) personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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